Cas no 2034375-60-3 (4-[(4-fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide)

• Product Name: 4-[(4-fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide
• CAS No: 2034375-60-3
• MF: C₁₅H₂₄FN₃O₄S₂
• MW: 393.497164726257
• CID: 5333594
• Update Time: 2025-05-21

4-[(4-fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-((4-fluoro-2-methylphenylsulfonamido)methyl)-N,N-dimethylpiperidine-1-sulfonamide
• 4-[[(4-fluoro-2-methylphenyl)sulfonylamino]methyl]-N,N-dimethylpiperidine-1-sulfonamide
• 4-[(4-fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide

• Inchi： 1S/C15H24FN3O4S2/c1-12-10-14(16)4-5-15(12)24(20,21)17-11-13-6-8-19(9-7-13)25(22,23)18(2)3/h4-5,10,13,17H,6-9,11H2,1-3H3
• InChI Key： NSQAMZGFQLDYMS-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CNS(C2C=CC(=CC=2C)F)(=O)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 635
• XLogP3: 1.3
• Topological Polar Surface Area: 104

Additional information on 4-[(4-fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide

4-[(4-Fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 2034375-60-3): An Overview

4-[(4-Fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 2034375-60-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the sulfonamide class of compounds and exhibits unique structural and functional properties that make it a valuable candidate for various therapeutic applications.

The sulfonamide moiety in this compound is a key functional group that contributes to its biological activity. Sulfonamides are well-known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and antidiabetic properties. The presence of the 4-fluoro-2-methylbenzenesulfonamido group further enhances the compound's potency and selectivity, making it a promising candidate for drug development.

The piperidine ring in the structure of 4-[(4-fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide is another critical component. Piperidines are widely used in medicinal chemistry due to their ability to modulate various biological targets, such as enzymes, receptors, and ion channels. The combination of the piperidine ring with the sulfonamide moiety creates a unique molecular framework that can be tailored for specific therapeutic needs.

Recent studies have highlighted the potential of 4-[(4-fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-[(4-fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound has significant antibacterial effects against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This is particularly important in light of the growing global threat of antibiotic resistance.

The N,N-dimethyl substitution on the piperidine ring is another feature that contributes to the compound's pharmacological profile. Dimethylation can enhance the lipophilicity and bioavailability of the molecule, which is crucial for its effective delivery to target tissues. Furthermore, this substitution can also influence the compound's metabolic stability and reduce its potential for adverse side effects.

From a synthetic perspective, 4-[(4-fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide can be prepared through a series of well-established organic reactions. The synthesis typically involves the reaction of 4-fluoro-2-methylbenzenesulfonyl chloride with an appropriate amine derivative followed by further functionalization steps to introduce the piperidine and sulfonamide moieties. The synthetic route is highly modular, allowing for easy modification to explore structure-activity relationships (SAR) and optimize the compound's properties.

In preclinical studies, 4-[(4-fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide has shown promising results in animal models of inflammation and infection. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. However, further clinical trials are necessary to fully evaluate its efficacy and safety in human subjects.

The potential applications of 4-[(4-fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide extend beyond inflammation and infection. Ongoing research is exploring its use in other therapeutic areas such as cancer and neurodegenerative diseases. For example, preliminary studies have suggested that this compound may have antiproliferative effects on certain cancer cell lines, making it a candidate for further investigation in oncology.

In conclusion, 4-[(4-fluoro-2-methylbenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 2034375-60-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a promising candidate for the development of novel therapeutics targeting a range of diseases. Continued research into this compound will likely uncover new applications and further enhance our understanding of its biological mechanisms.